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Basic Storage Specifications

The table below summarizes the key storage specifications for Dapsone-13C12 solution in methanol as

provided by commercial suppliers.

Specification Details

Chemical Name Dapsone-13C12 solution in methanol [1] [2]

CAS Number 1632119-29-9 [1] [3] [4]

Concentration 100 μg/mL [1] [4]

Solvent Methanol [1] [4]

Recommended Storage 4 °C (Refrigeration) [1]

Stability Data & Guidelines

The search results do not contain a specific stability study for the isotope-labeled compound in solution.

However, insights can be drawn from studies on unlabeled dapsone.
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Stability in Various Formulations: A study on unlabeled dapsone in oral suspensions found it was

chemically stable (retaining ≥90% initial concentration) for up to 90 days when stored in amber plastic
bottles or syringes, particularly under refrigerated conditions (5°C) [5] [6]. This suggests that proper

temperature control and container selection are critical for dapsone's stability.
Incompatibility Consideration: The same study noted that dapsone suspensions in a sugar-

containing vehicle were unstable at room temperature, likely due to the Maillard reaction between the
drug's amino groups and sugars [5] [6]. While your methanol solution does not contain sugars, this

highlights dapsone's potential reactivity.

Guidance for Dapsone-13C12/Methanol Solution: Given the above, the supplier's recommendation to

store the solution at 4°C [1] is a prudent standard practice to maximize stability. For critical quantitative

applications, it is highly advisable to establish the solution's specific stability timeline through method

validation experiments.

Experimental Protocol: HPLC-UV Analysis of Dapsone

The following workflow and detailed method are adapted from a stability study on unlabeled dapsone

suspensions [5] [6], which you can use as a reference for analyzing your Dapsone-13C12 solutions.

Sample Preparation

HPLC-UV Analysis

Prepared vials

Data Processing

Chromatogram data

Result Interpretation

Calculated concentration

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.cjhp-online.ca/index.php/cjhp/article/download/1867/2896?inline=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931076/
https://www.cjhp-online.ca/index.php/cjhp/article/download/1867/2896?inline=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931076/
https://www.smolecule.com/products/s14392299?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/13C12Dapsone.htm
https://www.cjhp-online.ca/index.php/cjhp/article/download/1867/2896?inline=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931076/
https://www.smolecule.com/products/s14392299?utm_src=pdf-body
https://www.smolecule.com/products/s14392299?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Detailed Procedure

You can adapt this detailed High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-

UV) method for your experiments [5] [6].

Sample Preparation

Dilution: Pipette 50 µL of the Dapsone-13C12 methanol solution into a 1.5-mL centrifuge tube.

Solvent Addition: Add 950 µL of methanol to make a 1:20 dilution. Vortex the mixture for 20
seconds.

Centrifugation: Centrifuge at 10,000 × g for 10 minutes to separate any insoluble particulates.
Further Dilution: Transfer 150 µL of the supernatant to a new vial. Add 150 µL of a water-

acetonitrile mixture (80:20 v/v) and vortex for 20 seconds. This final solution is now ready for
injection into the HPLC system.

HPLC-UV Analysis

Column: Kinetex XB-C18 (4.6 × 100 mm, 5 µm particle size)
Column Oven Temperature: 40 °C

Autosampler Temperature: 5 °C
Detection Wavelength: 290 nm

Mobile Phase: Isocratic mixture of Acetonitrile and 10 mmol/L aqueous KH₂PO₄ solution (12:88
v/v)

Flow Rate: 1.0 mL/min
Injection Volume: 10 µL

Under these conditions, the dapsone peak typically elutes at approximately 7.1 minutes [5] [6].

Calibration Curve

Prepare standard solutions of Dapsone-13C12 at concentrations ranging from 80% to 120% of

your target concentration (e.g., 1.6, 1.8, 2.0, 2.2, and 2.4 mg/mL if working with a high
concentration, or appropriate dilutions for your working range).

Analyze these standards in triplicate to generate a calibration curve. The method demonstrated
a high degree of linearity (r² ≥ 0.999) and precision (interday coefficient of variation ≤ 1.82%) [5]

[6].
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Frequently Asked Questions

Q1: Can the Dapsone-13C12 methanol solution be stored at room temperature? A1: It is not

recommended. The supplier specifies storage at 4°C [1]. While stability data for the labeled form is

unavailable, studies on unlabeled dapsone show significantly better stability under refrigeration for at least

90 days [5] [6]. For maximum stability and solution longevity, consistent refrigerated storage is essential.

Q2: What is the best way to aliquot and handle this solution? A2: To ensure stability and prevent

contamination or solvent evaporation:

Use amber (light-protective) glass vials for long-term storage.

Pre-equilibrate the solution to room temperature before opening the vial to prevent condensation of
water from the air into your solution.

Seal the vial tightly immediately after use.

Q3: How can I confirm the concentration of my solution over time? A3: You can verify the concentration

by using the HPLC-UV method described above. By comparing the peak area of your stored solution against

a fresh calibration curve, you can quantify any degradation and determine the useful shelf-life for your

specific application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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